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Compound of Interest

Compound Name: tert-Amyl peroxy-2-ethylhexanoate

Cat. No.: B1583687 Get Quote

This technical guide provides an in-depth overview of tert-Amyl peroxy-2-ethylhexanoate, a

versatile organic peroxide. Designed for researchers, scientists, and professionals in drug

development and polymer chemistry, this document details its chemical synonyms, physical

and safety properties, and its applications, particularly as a polymerization initiator.

Chemical Identity and Synonyms
tert-Amyl peroxy-2-ethylhexanoate is known by a variety of names in industrial and

academic settings. A comprehensive list of its synonyms, including its IUPAC name and CAS

registry number, is provided below to facilitate cross-referencing in literature and databases.
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Identifier Type Value

IUPAC Name 2-methylbutan-2-yl 2-ethylhexaneperoxoate[1]

CAS Number 686-31-7[1][2][3][4]

EC Number 211-687-3[1][4]

UN Number 3115[1][4]

Molecular Formula C13H26O3[1][3][4]

InChI

InChI=1S/C13H26O3/c1-6-9-10-11(7-

2)12(14)15-16-13(4,5)8-3/h11H,6-10H2,1-

5H3[1]

InChIKey IFXDUNDBQDXPQZ-UHFFFAOYSA-N[1]

SMILES CCCCC(CC)C(=O)OOC(C)(C)CC[1]

Common Synonyms and Trade Names:

t-Amylperoxy 2-ethylhexanoate[1]

Hexaneperoxoic acid, 2-ethyl-, 1,1-dimethylpropyl ester[1]

tert-Amyl 2-ethylperhexanoate[1][2]

tert-Amyl 2-ethylperoxyhexanoate[1][2]

tert-Pentyl peroxy-2-ethylhexanoate[1][2]

Lupersol 575[1][2][4]

Lupersol TA 75[1][2][4]

Trigonox 121[1][2][4]

Trigonox 121-50[1][2]

Esperox 570[3][4]
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Physicochemical and Safety Data
The following tables summarize the key physical, chemical, and safety properties of tert-Amyl
peroxy-2-ethylhexanoate. This information is critical for its safe handling, storage, and

application in experimental and industrial settings.

Physical and Chemical Properties:

Property Value Reference

Molecular Weight 230.34 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Faint

Density 0.9075 g/cm³ at 20 °C [4]

Melting Point -62 °C [4]

Boiling Point 68 °C at 0.5 Torr [4]

Solubility
Insoluble in water; soluble in

most organic solvents.
[1]

Refractive Index 1.435 at 20 °C [4]

Theoretical Active Oxygen

Content
6.95%

Thermal Stability and Decomposition Data:
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Parameter Value Reference

Self-Accelerating

Decomposition Temperature

(SADT)

35 °C

Control Temperature 20 °C

Emergency Temperature 25 °C

Half-life (t½) 0.1 hour at 111 °C

1 hour at 91 °C

10 hours at 73 °C

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and specific polymerization

applications of tert-Amyl peroxy-2-ethylhexanoate are not readily available in publicly

accessible literature. However, based on general principles of organic peroxide chemistry, a

plausible synthetic route and its primary application are outlined below.

General Synthesis of tert-Amyl peroxy-2-ethylhexanoate
The synthesis of tert-Amyl peroxy-2-ethylhexanoate typically involves the reaction of tert-

amyl hydroperoxide with 2-ethylhexanoyl chloride in the presence of a base. This is a variation

of the Schotten-Baumann reaction.

Reaction Scheme:
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Reactants Products

tert-Amyl Hydroperoxide tert-Amyl peroxy-2-ethylhexanoate

2-Ethylhexanoyl Chloride

Base (e.g., NaOH)

Salt (e.g., NaCl)

Water

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of tert-Amyl peroxy-2-ethylhexanoate.

Methodology Outline:

Deprotonation: tert-Amyl hydroperoxide is reacted with a suitable base, such as sodium

hydroxide or potassium hydroxide, in a biphasic system to form the corresponding tert-amyl

peroxy anion.

Aqueous Phase: This reaction typically occurs in the aqueous phase where the base

deprotonates the hydroperoxide.

Organic Phase: 2-Ethylhexanoyl chloride is dissolved in an organic solvent.

Interfacial Reaction: The tert-amyl peroxy anion then reacts with the 2-ethylhexanoyl chloride

at the interface of the two phases to form the desired peroxyester, tert-Amyl peroxy-2-
ethylhexanoate.

Workup: The organic layer is separated, washed to remove unreacted starting materials and

byproducts, and dried. The solvent is then removed under reduced pressure to yield the final

product.
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Note: The reaction is exothermic and must be carefully controlled to prevent the decomposition

of the peroxide product.

Application in Polymerization
tert-Amyl peroxy-2-ethylhexanoate is an efficient initiator for the radical polymerization of

various monomers, such as ethylene, styrene, and acrylates. The peroxide decomposes upon

heating to generate free radicals, which then initiate the polymerization chain reaction.

Decomposition and Initiation Mechanism:

tert-Amyl peroxy-2-ethylhexanoate tert-Amyloxy Radical + 2-Ethylhexanoyloxy RadicalHeat (Δ) Radical + Monomer -> Growing Polymer Chain Growing Polymer Chain + n Monomers -> Longer Polymer Chain

Click to download full resolution via product page

Caption: Simplified mechanism of radical polymerization initiated by tert-Amyl peroxy-2-
ethylhexanoate.

General Experimental Protocol for Polymerization:

Monomer Preparation: The monomer (e.g., styrene) is purified to remove any inhibitors.

Reaction Setup: The purified monomer is placed in a reaction vessel equipped with a stirrer,

a condenser, and an inlet for inert gas.

Initiator Addition: A solution of tert-Amyl peroxy-2-ethylhexanoate in a suitable solvent is

prepared and added to the monomer. The concentration of the initiator will depend on the

desired molecular weight of the polymer and the reaction temperature.

Polymerization: The reaction mixture is heated to a specific temperature (typically

determined by the half-life of the initiator, e.g., 70-100 °C) under an inert atmosphere (e.g.,

nitrogen or argon).

Monitoring: The progress of the polymerization can be monitored by techniques such as

gravimetry or spectroscopy.
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Termination and Isolation: Once the desired conversion is achieved, the reaction is cooled

down, and the polymer is precipitated by adding a non-solvent. The polymer is then filtered,

washed, and dried.

Logical Relationships in Organic Peroxide
Classification
tert-Amyl peroxy-2-ethylhexanoate belongs to the class of organic compounds known as

peroxyesters. The following diagram illustrates its position within the broader classification of

organic peroxides.

Classification of Organic Peroxides

Organic_Peroxides

Peroxyesters Dialkyl_Peroxides Diacyl_Peroxides Hydroperoxides

tert-Amyl peroxy-2-ethylhexanoate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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